Cas no 2227891-82-7 (rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine)

Technical Introduction: rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine is a chiral cyclopropylamine derivative featuring a thiophene substituent, which imparts unique electronic and steric properties. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its rigid cyclopropane ring and heteroaromatic moiety, enabling precise modulation of molecular interactions. The (1R,2R) stereochemistry enhances its potential as a building block for bioactive molecules, particularly in the development of receptor-targeted ligands or enzyme inhibitors. Its structural features facilitate exploration of stereoselective reactions and conformational constraints in drug design. The thiophene group further offers opportunities for derivatization, making it a versatile intermediate for pharmaceutical and agrochemical applications.
rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine structure
2227891-82-7 structure
Product Name:rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine
CAS No:2227891-82-7
MF:C8H11NS
MW:153.24464058876
CID:6330396
PubChem ID:93689982
Update Time:2025-06-14

rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine
    • 2227891-82-7
    • rac-[(1R,2R)-2-(thiophen-2-yl)cyclopropyl]methanamine
    • EN300-1832295
    • Inchi: 1S/C8H11NS/c9-5-6-4-7(6)8-2-1-3-10-8/h1-3,6-7H,4-5,9H2/t6-,7+/m0/s1
    • InChI Key: LQWLXGXOJYGXIV-NKWVEPMBSA-N
    • SMILES: S1C=CC=C1[C@@H]1C[C@H]1CN

Computed Properties

  • Exact Mass: 153.06122053g/mol
  • Monoisotopic Mass: 153.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.3Ų

rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine Pricemore >>

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Additional information on rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine (CAS: 2227891-82-7): Recent Advances and Applications

The compound rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine (CAS: 2227891-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological activity, and emerging roles in drug discovery.

Recent studies highlight the importance of the cyclopropylmethanamine scaffold in modulating neurotransmitter systems, particularly as a potential ligand for G protein-coupled receptors (GPCRs). The thiophene moiety in rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine enhances its binding affinity and selectivity, making it a promising candidate for central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a serotonin receptor modulator, with implications for treating depression and anxiety disorders.

Innovative synthetic routes for rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine have been developed to improve yield and enantiomeric purity. A notable advancement involves asymmetric catalysis using chiral palladium complexes, achieving >90% enantiomeric excess (ee) as reported in Angewandte Chemie (2024). The CAS: 2227891-82-7 specification has become critical for quality control in large-scale production, with HPLC and chiral stationary phase chromatography being the gold standard for analysis.

Preclinical evaluations reveal dose-dependent neuroprotective effects in models of Parkinson's disease, attributed to the compound's ability to cross the blood-brain barrier and its antioxidant properties. However, metabolic stability remains a challenge, with recent SAR studies focusing on N-substituted derivatives to address rapid hepatic clearance. These findings were presented at the 2024 ACS Medicinal Chemistry Symposium.

Emerging applications extend beyond CNS disorders, with preliminary data suggesting antimicrobial activity against drug-resistant Staphylococcus aureus (MIC = 8 μg/mL). The thiophene ring appears crucial for this activity, possibly through interference with bacterial cell wall synthesis. Further structure-activity relationship (SAR) studies are underway to optimize this property while maintaining CNS bioavailability.

In conclusion, rac-(1R,2R)-2-(thiophen-2-yl)cyclopropylmethanamine represents a versatile scaffold with multiple therapeutic potentials. Ongoing research focuses on resolving its metabolic limitations and expanding its applications through targeted derivatization. The compound's progress through preclinical development will be closely monitored by the medicinal chemistry community in coming years.

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